Cas no 1171859-90-7 (methyl 4-{5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• CAS No: 1171859-90-7
• MF: C₁₅H₁₀BrN₃O₅
• MW: 392.161002635956
• CID: 6361312
• PubChem ID: 43972665
• Update Time: 2024-01-16

methyl 4-{5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• methyl 4-((5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)carbamoyl)benzoate
• Benzoic acid, 4-[[[5-(5-bromo-2-furanyl)-1,3,4-oxadiazol-2-yl]amino]carbonyl]-, methyl ester
• 1171859-90-7
• methyl 4-[[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]carbamoyl]benzoate
• F1374-2484
• methyl 4-{[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]carbamoyl}benzoate
• AKOS024608193

• Inchi： 1S/C15H10BrN3O5/c1-22-14(21)9-4-2-8(3-5-9)12(20)17-15-19-18-13(24-15)10-6-7-11(16)23-10/h2-7H,1H3,(H,17,19,20)
• InChI Key： RIFXLCBXQOKEMU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NC2=NN=C(C3=CC=C(Br)O3)O2)=O)C=C1

Computed Properties

• Exact Mass: 390.98
• Monoisotopic Mass: 390.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.636±0.06 g/cm3(Predicted)
• pka: 9.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters